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Compound of Interest

Compound Name: Fmoc-leucine

Cat. No.: B557446 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nα-Fmoc-L-leucine (Fmoc-Leu-

OH), a pivotal amino acid derivative in synthetic chemistry and drug discovery. This document

details its chemical structure, physicochemical properties, and core applications, with a focus

on its role in solid-phase peptide synthesis (SPPS) and its interaction with the Peroxisome

Proliferator-Activated Receptor gamma (PPARγ) signaling pathway.

Chemical Structure and Properties
Fmoc-L-leucine is a derivative of the amino acid L-leucine, where the alpha-amino group is

protected by a fluorenylmethyloxycarbonyl (Fmoc) group. This thermolabile protecting group is

crucial for preventing unwanted reactions during peptide synthesis and is readily removed

under mild basic conditions.

Below is a diagram illustrating the chemical structure of Fmoc-L-leucine.
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SPPS Cycle for Fmoc-Leucine Addition

Resin with N-terminal protected peptide Fmoc Deprotection
(e.g., 20% piperidine in DMF)

Washing
(DMF)

Coupling of Fmoc-Leucine
(Activating agents: HBTU, HATU, or DIC/HOBt)

Washing
(DMF, DCM) Start Next Cycle or Proceed to Cleavage
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To cite this document: BenchChem. [An In-depth Technical Guide to Fmoc-Leucine:
Structure, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557446#fmoc-leucine-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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